Cas no 171754-03-3 ((1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid)
(1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, (1S,3R,4R)-
- (1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid
- SB21066
- PB35844
- (1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic
- (1beta,4beta)-2-Azabicyclo[2.2.1]heptane-3beta-carboxylic acid
- Rel-(1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- SCHEMBL6480162
- CS-0053563
- AKOS025405445
- 93473-01-9
- P19062
- 171754-03-3
- AS-70355
- MFCD19217986
- (1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid
-
- MDL: MFCD19217986
- Inchi: 1S/C7H11NO2/c9-7(10)6-4-1-2-5(3-4)8-6/h4-6,8H,1-3H2,(H,9,10)/t4-,5+,6-/m1/s1
- InChI Key: BMVVXSIHLQYXJJ-NGJCXOISSA-N
- SMILES: OC([C@H]1[C@@H]2CC[C@@H](C2)N1)=O
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: -1.9
(1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S112365-2.5mg |
(1S,3R,4R)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid |
171754-03-3 | 2.5mg |
$ 135.00 | 2022-06-03 | ||
| TRC | S112365-5mg |
(1S,3R,4R)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid |
171754-03-3 | 5mg |
$ 235.00 | 2022-06-03 | ||
| TRC | S112365-10mg |
(1S,3R,4R)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid |
171754-03-3 | 10mg |
$ 375.00 | 2022-06-03 | ||
| abcr | AB535426-100 mg |
(1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid; . |
171754-03-3 | 100MG |
€609.10 | 2023-07-11 | ||
| abcr | AB535426-250 mg |
(1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid; . |
171754-03-3 | 250MG |
€1,176.90 | 2023-07-11 | ||
| Chemenu | CM322406-1g |
(1S,3R,4R)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid |
171754-03-3 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D587098-100mg |
(1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
171754-03-3 | 97% | 100mg |
$430 | 2024-07-21 | |
| eNovation Chemicals LLC | D587098-250MG |
(1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
171754-03-3 | 97% | 250mg |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | D587098-500MG |
(1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
171754-03-3 | 97% | 500mg |
$1010 | 2024-07-21 | |
| eNovation Chemicals LLC | D587098-1G |
(1S,3R,4R)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
171754-03-3 | 97% | 1g |
$1445 | 2024-07-21 |
(1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid
Introduction to (1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic Acid (CAS No. 171754-03-3)
(1S,3R,4R-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 171754-03-3, belongs to a class of molecules known for their unique structural and functional properties. The intricate bicyclic structure, combined with the presence of an azabicyclo moiety, makes this compound a promising candidate for various biochemical applications.
The molecular framework of (1S,3R,4R-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) is characterized by its three-membered nitrogen-containing ring fused with a seven-membered carbon ring. This specific arrangement imparts distinct stereochemical features that are critical for its biological activity. The stereochemistry at the 1S, 3R, and 4R positions plays a pivotal role in determining the compound's interactions with biological targets, making it a subject of intense study in drug design and development.
In recent years, there has been growing interest in the pharmacological potential of azabicyclo compounds due to their ability to mimic natural products and exhibit unique binding properties. Research has demonstrated that such molecules can interact with enzymes and receptors in ways that conventional drugs may not, offering new avenues for therapeutic intervention. Specifically, (1S,3R,4R-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) has been investigated for its potential role in modulating various biological pathways.
The carboxylic acid functionality at the 3-position of the molecule is particularly noteworthy, as it serves as a key site for chemical modification and further derivatization. This feature allows researchers to attach various pharmacophores or functional groups, enhancing the compound's bioactivity and selectivity. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent pharmacokinetic and pharmacodynamic requirements.
Recent studies have highlighted the compound's potential in the context of central nervous system (CNS) disorders. The unique structural motif of (1S,3R,4R-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) has been shown to interact with specific neurotransmitter receptors and ion channels, suggesting its utility in treating conditions such as epilepsy and neurodegenerative diseases. Preliminary in vitro studies have revealed promising results regarding its ability to modulate neuronal activity without significant side effects.
The synthesis of (1S,3R,4R-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) presents unique challenges due to its complex three-dimensional structure. Advanced synthetic methodologies, including asymmetric catalysis and stereoselective reactions, are employed to achieve the desired stereochemical configuration accurately. These techniques ensure high enantiomeric purity, which is crucial for pharmaceutical applications where chirality significantly influences biological activity.
The compound's stability under various conditions is another critical factor that has been extensively studied. Research has focused on understanding how (1S,3R,4R-
-
-
-
-
-
-
-
-
-
-
171754-03-3 ((1S,3R,4R)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)